Cas no 2096333-52-5 (3-Chloro-2-ethoxypyridine-4-boronic acid)

• Product Name: 3-Chloro-2-ethoxypyridine-4-boronic acid
• CAS No: 2096333-52-5
• MF: C₇H₉BClNO₃
• MW: 201.415261030197
• MDL: MFCD18914508
• CID: 4637938
• Update Time: 2023-08-10

3-Chloro-2-ethoxypyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-ethoxypyridine-4-boronic acid
• (3-chloro-2-ethoxypyridin-4-yl)boronic acid
• WID33352
• AT14644
• Y2516

• MDL： MFCD18914508
• Inchi： 1S/C7H9BClNO3/c1-2-13-7-6(9)5(8(11)12)3-4-10-7/h3-4,11-12H,2H2,1H3
• InChI Key： XKWNVKMBQHHEHS-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CC=1B(O)O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Topological Polar Surface Area: 62.6